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Compound of Interest

Compound Name: Antiproliferative agent-42

Cat. No.: B12383145

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed handling procedures, safety precautions, and
experimental protocols for the investigational compound, Antiproliferative Agent-42. The
information is intended to ensure the safe and effective use of this compound in a laboratory
setting.

Introduction

Antiproliferative Agent-42, also known as Antiproliferative against-4 and referred to in some
contexts as compound 7m, is a dihydrodipyrrolo compound with demonstrated cytotoxic and
antiproliferative activity against various cancer cell lines.[1][2] Due to its potent biological
effects, strict adherence to safety protocols is mandatory when handling this compound.

Physical and Chemical Properties

While the exact chemical structure is not publicly available, it is classified as a dihydrodipyrrolo
compound.[1][2]

Table 1: Physical and Chemical Data for Antiproliferative Agent-42
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Property Value Source
Molecular Weight 284.29 g/mol [3]
Appearance Powder [3]
Storage (Powder) -20°C for up to 2 years [3]

) -80°C for up to 6 months; 4°C
Storage (in DMSO) for up to 2 weeks [4]

Biological Activity

Antiproliferative Agent-42 has shown potent activity in preclinical studies. However, there is a
notable discrepancy in the reported IC50 values across different cell lines and suppliers, which
may be due to variations in experimental conditions or the specific analogue tested.

Table 2: In Vitro Antiproliferative Activity of Agent-42

Cell Line Cancer Type Reported IC50 Source

Panc-1 Pancreatic Carcinoma  12.54 yM [1][2]
Breast

MCF-7 0.19 nM [4]

Adenocarcinoma

Putative Mechanism of Action

The precise mechanism of action for Antiproliferative Agent-42 has not been fully elucidated.
However, based on the activities of other pyrrole-containing compounds, it is hypothesized to
function as a kinase inhibitor or an inducer of apoptosis.[1][5][6][7] Pyrrole derivatives have
been shown to competitively inhibit kinases such as EGFR and VEGFR, which are crucial for
cancer cell proliferation and survival.[1] Additionally, some dipyrromethanes have been found to

induce apoptosis and cause cell cycle arrest in the G2/M phase.[6]

Further investigation is required to determine the specific molecular targets and signaling
pathways affected by Antiproliferative Agent-42.
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Diagram: Putative Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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